Cas no 515-06-0 (b,b-Carotene, 5,8-epoxy-5,8-dihydro-)

b,b-Carotene, 5,8-epoxy-5,8-dihydro- structure
515-06-0 structure
Product name:b,b-Carotene, 5,8-epoxy-5,8-dihydro-
CAS No:515-06-0
MF:C40H56O
MW:552.872052192688
CID:367917
PubChem ID:5281246

b,b-Carotene, 5,8-epoxy-5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

    • b,b-Carotene, 5,8-epoxy-5,8-dihydro-
    • Neo-Mutatochrome-B
    • beta-Carotene 5,8-epoxide
    • SCHEMBL39732
    • 5,8-Epoxy-5,8-dihydro-b,b-carotene
    • C08605
    • 4,4,7a-trimethyl-2-[(2E,4E,6E,8E,10E,12E,14E,16E)-6,11,15-trimethyl-17-(2,6,6-trimethylcyclohexen-1-yl)heptadeca-2,4,6,8,10,12,14,16-octaen-2-yl]-2,5,6,7-tetrahydro-1-benzofuran
    • LMPR01070277
    • 515-06-0
    • MUTATOCHROME, ALL-TRANS-
    • Q15425813
    • 5,8-Monoepoxy-beta-carotene
    • Mutatochrome
    • Flavacin?
    • 5,8-EPOXY-5,8-DIHYDRO-.BETA.,.BETA.-CAROTENE
    • .BETA.,.BETA.-CAROTENE, 5,8-EPOXY-5,8-DIHYDRO-
    • Citroxanthin
    • CHEBI:7037
    • Inchi: InChI=1S/C40H56O/c1-30(19-13-20-32(3)24-25-35-33(4)23-15-26-38(35,6)7)17-11-12-18-31(2)21-14-22-34(5)36-29-37-39(8,9)27-16-28-40(37,10)41-36/h11-14,17-22,24-25,29,36H,15-16,23,26-28H2,1-10H3/b12-11+,19-13+,21-14+,25-24+,30-17+,31-18+,32-20+,34-22+
    • InChI Key: GFPJSSAOISEBQL-FZKBJVJCSA-N
    • SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C2C=C3C(CCCC3(O2)C)(C)C)C)C

Computed Properties

  • Exact Mass: 552.433116406g/mol
  • Monoisotopic Mass: 552.433116406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 9
  • Complexity: 1260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 8
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 12.5

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